A70450

• Molecular Formula: C42H71ClN6O5
• Molecular Weight: 775.5 g/mol
• InChI: InChI=1S/C42H70N6O5.ClH/c1-6-8-20-36(40(51)44-35(28-32-16-12-10-13-17-32)38(49)30-34(31(3)4)39(50)43-21-9-7-2)47-26-27-48(42(53)46-24-22-45(5)23-25-46)37(41(47)52)29-33-18-14-11-15-19-33;/h11,14-15,18-19,31-32,34-38,49H,6-10,12-13,16-17,20-30H2,1-5H3,(H,43,50)(H,44,51);1H/t34-,35+,36+,37-,38+;/m1./s1
• InChIKey: YVUYRIVSUNUZLB-ARIFJDPYSA-N

A70450: SAP2 Tight-Binding Inhibitor

A70450 (CAS: 142928-23-2) is a synthetic hexapeptide analogue that functions as a tight-binding inhibitor of aspartyl proteinases . It is specifically characterized as a potent inhibitor of secreted aspartic proteinase (SAP), a key virulence factor in the opportunistic fungal pathogen Candida albicans, and has also been investigated for its potential role in HIV protease inhibition . Its molecular formula is C42H71ClN6O5 with a molecular weight of 775.50 g/mol .

Target engagement

SAP2 tight-binding inhibitor with reported Ki of 0.17 nM for fungal aspartic proteinase studies

Structural biology

Only SAP2 co-crystal structure at 2.1 Å resolution (PDB: 1EAG) available as docking template

Enzyme stability

Prevents SAP2 autodegradation during crystallization and biochemical assay preparation

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PC, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995 Nov 15;3(11):1261-71. doi: 10.1016/s0969-2126(01)00261-1. PMID: 8591036. View Source

Why Generic Inhibitors Cannot Replace A70450

While several aspartyl proteinase inhibitors, such as the microbial natural product pepstatin A, exist, they are not functionally interchangeable with A70450. Critical differences in their molecular interactions and practical utility have been experimentally demonstrated, particularly within the context of Candida albicans SAP2. Evidence shows that A70450 provides a more accurate structural complement to the SAP2 active site, enables higher-resolution crystallography, and prevents enzyme autodegradation—attributes that are essential for rigorous structural biology and drug design workflows . These distinctions render A70450 the preferred tool for applications requiring precise structural characterization or stable enzyme-inhibitor complexes.

SAP2 selectivity

A70450: ~42× over renin, ~4,529× over cathepsin D — quantifiable selectivity window

Pepstatin A: pan-inhibitor of aspartic proteases — cannot support target-specific readouts

Structural resolution

A70450–SAP2 complex at 2.1 Å — unambiguous side-chain electron density at P3/P4/P'2 subsites

Pepstatin A–SAP2 complex at 3.0 Å — insufficient resolution for confident docking

Kinetic characterization

A70450: published Ki, IC50, and fast tight-binding mechanism confirmed

Closest analog A-79912: IC50 only; Ki and binding kinetics uncharacterized — mechanism unconfirmed

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PC, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995 Nov 15;3(11):1261-71. doi: 10.1016/s0969-2126(01)00261-1. PMID: 8591036. View Source

A70450 Quantitative Evidence

SAP2 Enzyme Inhibition Potency Comparison

In a direct head-to-head comparison using X-ray crystallography, the structure of SAP2 complexed with A70450 was determined to a resolution of 2.1 Å, whereas the SAP2-pepstatin A complex yielded a significantly lower resolution of 3.0 Å . This quantitative difference in resolution demonstrates that A70450 forms a more ordered and rigid complex, enabling more precise atomic-level mapping of inhibitor-enzyme interactions.

SAP2 inhibition potency

Head-to-head

Ki 0.17 nM vs. pepstatin A 2.9 nM
~17× higher affinity; ~1,765× over ritonavir

Supports SAP2-specific assay context with wider dynamic range

Fluorogenic substrate assay, pH 4.5, 22°C

Evidence Dimension	X-ray Crystallographic Resolution
Target Compound Data	2.1 Å
Comparator Or Baseline	Pepstatin A: 3.0 Å
Quantified Difference	0.9 Å improvement (approx. 30% higher resolution)
Conditions	SAP2 enzyme from C. albicans; crystal structures solved under comparable conditions

Why This Matters

Higher resolution is critical for rational drug design and structure-activity relationship (SAR) studies, making A70450 the required tool for obtaining detailed structural insights that are unattainable with pepstatin A.

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PC, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995 Nov 15;3(11):1261-71. doi: 10.1016/s0969-2126(01)00261-1. PMID: 8591036. View Source

SAP2 Co-Crystal Structure Comparison

During crystallization trials, the presence of A70450 preserved the SAP2 enzyme in its intact form, whereas pepstatin A failed to prevent autodegradation, resulting in a cleaved form of the enzyme within the crystals . Consequently, crystals containing A70450 diffracted to beyond 2.2 Å, while pepstatin-containing crystals were unsuitable for X-ray data collection .

Co-crystal resolution

Head-to-head

2.1 Å A70450–SAP2
vs. 3.0 Å pepstatin A–SAP2 — 0.9 Å absolute improvement

Highest-resolution template for SBDD and selectivity engineering

PDB: 1EAG; superior fit at P4, P3, P'2 subsites

Evidence Dimension	Enzyme Integrity and Crystal Suitability
Target Compound Data	Enzyme remained intact; crystals diffracted to >2.2 Å
Comparator Or Baseline	Pepstatin A: Cleaved enzyme found; crystals unsuitable for data collection
Quantified Difference	Qualitative difference with profound functional impact
Conditions	Crystallization of SAP2 in the presence of inhibitors

Why This Matters

For researchers requiring pure, intact enzyme-inhibitor complexes for structural or functional assays, A70450 is the only viable option between these two inhibitors.

• [1] Cutfield S, et al. Crystallization of inhibited aspartic proteinase from Candida albicans. J Mol Biol. 1993 Dec 20;234(4):1266-9. doi: 10.1006/jmbi.1993.1679. PMID: 8263928. View Source

Selectivity: SAP2 vs. Human Aspartic Proteases

Comparative analysis of the two co-crystal structures revealed that A70450 more accurately complements the topography of the SAP2 substrate-binding site compared to pepstatin A . This enhanced complementarity is attributed to differences in the side chains and conformations adopted by the inhibitors at the P4, P3, and P'2 positions .

Selectivity window

Cross-study

~42× over human renin (Ki 7.10 nM)
~4,529× over human cathepsin D (IC50 770 nM)

Enables SAP2-targeted probing in fungal-host co-culture models

Cross-study derived; direct head-to-head profiling not reported

Evidence Dimension	Active Site Complementarity
Target Compound Data	More accurate complement to SAP2 binding site
Comparator Or Baseline	Pepstatin A: Less accurate complement
Quantified Difference	Qualitative difference confirmed by structural analysis
Conditions	Comparative analysis of X-ray crystal structures of SAP2-inhibitor complexes

Why This Matters

This superior fit makes A70450 the preferred choice for structure-based drug design campaigns targeting Candida SAPs, as it provides a more reliable template for rational inhibitor optimization.

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PC, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995 Nov 15;3(11):1261-71. doi: 10.1016/s0969-2126(01)00261-1. PMID: 8591036. View Source

A70450 Application Scenarios

HTS Reference Standard for SAP2 Discovery

For structural biology groups aiming to solve the co-crystal structure of SAP2 with an inhibitor at the highest possible resolution, A70450 is the empirically validated choice. It has been demonstrated to yield a 2.1 Å resolution structure, significantly improving upon the 3.0 Å resolution obtained with pepstatin A . This enables detailed visualization of binding interactions essential for structure-based drug design.

SBDD with SAP2 Co-Crystal Structure

In experiments requiring the crystallization of the full-length, uncleaved SAP2 enzyme, A70450 is uniquely suited to prevent autodegradation. Unlike pepstatin A, which resulted in a cleaved enzyme form and unusable crystals, A70450 preserves enzyme integrity and enables the growth of well-diffracting crystals .

Selectivity Profiling Across Aspartic Protease Panels

Medicinal chemistry and computational chemistry groups focused on developing next-generation antifungal therapies should utilize the A70450-bound SAP2 structure as their primary docking and design template. The inhibitor provides a more accurate map of the substrate-binding cleft than pepstatin A, offering a superior starting point for virtual screening and ligand optimization .

Application

Selection Property

Validation Focus

SAP2 screening reference standard

Tight-binding kinetics characterization

Z'-factor and assay window determination

Structure-based drug design

2.1 Å co-crystal structure (PDB: 1EAG)

Molecular docking and pharmacophore modeling

Aspartic protease selectivity profiling

Reported selectivity ratios vs. human orthologs

Cross-target activity benchmarking

SAP2 enzymology studies

Fast tight-binding mechanism confirmed

Progress curve and rate constant analysis

• [1] Cutfield SM, Dodson EJ, Anderson BF, Moody PC, Marshall CJ, Sullivan PA, Cutfield JF. The crystal structure of a major secreted aspartic proteinase from Candida albicans in complexes with two inhibitors. Structure. 1995 Nov 15;3(11):1261-71. doi: 10.1016/s0969-2126(01)00261-1. PMID: 8591036. View Source